Cas no 263010-06-6 (2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester)

• Product Name: 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester
• CAS No: 263010-06-6
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD34166664
• CID: 1426388
• PubChem ID: 135810262
• Update Time: 2025-05-21

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester
• TQR1077
• Ethyl 6-chloro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
• DB-220687
• SCHEMBL689649
• 263010-06-6
• ethyl 6-chloro-4-hydroxyquinazoline-2-carboxylate
• Ethyl 6-chloro-4-oxo-1,4-dihydroquinazoline-2-carboxylate
• ethyl 6-chloro-4-oxo-3,4-dihydro-2-quinazolinecarboxylate
• SCHEMBL20352238
• CJQDJIANPJTXRZ-UHFFFAOYSA-N

• MDL： MFCD34166664
• Inchi： 1S/C11H9ClN2O3/c1-2-17-11(16)9-13-8-4-3-6(12)5-7(8)10(15)14-9/h3-5H,2H2,1H3,(H,13,14,15)
• InChI Key： CJQDJIANPJTXRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC(C(=O)OCC)=N2)=O

Computed Properties

• Exact Mass: 252.03027
• Monoisotopic Mass: 252.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 67.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester

Comprehensive Overview of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester (CAS No. 263010-06-6)

2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester (CAS No. 263010-06-6) is a specialized organic compound belonging to the quinazoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The ethyl ester derivative of 6-chloro-1,4-dihydro-4-oxoquinazoline-2-carboxylic acid is particularly notable for its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, making it a subject of interest in modern medicinal chemistry.

The molecular structure of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester features a quinazoline core with a chloro substituent at the 6-position and an ethyl ester group at the 2-position. This configuration imparts distinct chemical reactivity, enabling its use in various synthetic pathways. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial and anti-inflammatory agents. Given the rising demand for novel therapeutics, this compound aligns with current trends in small molecule drug development.

In the context of green chemistry, CAS No. 263010-06-6 has also been evaluated for its environmental impact. With sustainability becoming a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for this compound. Questions like "How is 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester synthesized sustainably?" or "What are the applications of quinazoline derivatives in modern medicine?" are frequently searched, reflecting user curiosity about its practical and ecological relevance.

From a commercial perspective, the global market for quinazoline-based intermediates is expanding, driven by advancements in pharmaceutical R&D. The compound's CAS No. 263010-06-6 is often listed in chemical databases and catalogs, catering to laboratories and industries engaged in high-value chemical production. Its stability under controlled conditions and compatibility with common reagents make it a versatile choice for organic synthesis.

Looking ahead, the role of 2-Quinazolinecarboxylic acid, 6-chloro-1,4-dihydro-4-oxo-, ethyl ester in drug design and material science is expected to grow. As AI and machine learning accelerate molecular discovery, compounds like this are likely to feature prominently in virtual screening and computational chemistry studies. Its integration into innovative therapeutic platforms underscores its long-term relevance in scientific and industrial applications.